Cas no 159706-39-5 (3H-1,2,4-Triazol-3-one,5-[[(2S,3S)-2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenyl-4-morpholinyl]methyl]-1,2-dihydro-)

3H-1,2,4-Triazol-3-one,5-[[(2S,3S)-2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenyl-4-morpholinyl]methyl]-1,2-dihydro- structure
159706-39-5 structure
Product Name:3H-1,2,4-Triazol-3-one,5-[[(2S,3S)-2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenyl-4-morpholinyl]methyl]-1,2-dihydro-
CAS No:159706-39-5
MF:C22H20F6N4O3
MW:502.40962600708
CID:202620
PubChem ID:135449286
Update Time:2025-04-19

3H-1,2,4-Triazol-3-one,5-[[(2S,3S)-2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenyl-4-morpholinyl]methyl]-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazol-3-one,5-[[(2S,3S)-2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenyl-4-morpholinyl]methyl]-1,2-dihydro-
    • 5-[[(2S,3S)-2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenylmorpholin-4-yl]methyl]-1,2-dihydro-1,2,4-triazol-3-one
    • 3H-1,2,4-Triazol-3-one,5-[[2-[[3,5-bis(trifluoromethyl)phenyl]methoxy]-3-phenyl-4-morpholinyl]methyl]-1,2-dihydro-,(2S-cis)-
    • L 742694
    • L-742694
    • SCHEMBL7115751
    • 5-[(2S,3S)-2-(3,5-Bis-trifluoromethyl-benzyloxy)-3-phenyl-morpholin-4-ylmethyl]-2,4-dihydro-[1,2,4]triazol-3-one
    • 2-((3,5-bis(trifluoromethyl)benzyl)oxy)-3-phenyl-4-((3-oxo-1,2,4-triazol-5-yl)methyl)morpholine
    • 159706-39-5
    • CHEMBL52330
    • L -42,694
    • 5-(((2S,3S)-2-(3,5-bis(trifluoromethyl)benzyloxy)-3-phenylmorpholino)methyl)-2H-1,2,4-triazol-3(4H)-one
    • OYKIXMQKLMUJEK-RBUKOAKNSA-N
    • BIDD:PXR0026
    • BDBM50049469
    • L 742,694
    • L742694
    • DTXSID00415514
    • Inchi: 1S/C22H20F6N4O3/c23-21(24,25)15-8-13(9-16(10-15)22(26,27)28)12-35-19-18(14-4-2-1-3-5-14)32(6-7-34-19)11-17-29-20(33)31-30-17/h1-5,8-10,18-19H,6-7,11-12H2,(H2,29,30,31,33)/t18-,19+/m0/s1
    • InChI Key: OYKIXMQKLMUJEK-RBUKOAKNSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CO[C@@H]1[C@H](C2C=CC=CC=2)N(CC2=NNC(N2)=O)CCO1)(F)F

Computed Properties

  • Exact Mass: 502.14395949g/mol
  • Monoisotopic Mass: 502.14395949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 6
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 75.2Ų
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